Cas no 74560-38-6 (Spiro (3,5-methano-14H,20H,21H-oxireno[h][1,6, 12]trioxacyclooctadecino[3,4-d][1]benzopyran-4(3H),2-oxirane), verrucarin A deriv.)

• Product Name: Spiro (3,5-methano-14H,20H,21H-oxireno[h][1,6, 12]trioxacyclooctadecino[3,4-d][1]benzopyran-4(3H),2-oxirane), verrucarin A deriv.
• CAS No: 74560-38-6
• MF: C₂₇H₃₄O₁₀
• MW: 518.552869319916
• CID: 979367
• PubChem ID: 6450902
• Update Time: 2025-04-19

Spiro (3,5-methano-14H,20H,21H-oxireno[h][1,6, 12]trioxacyclooctadecino[3,4-d][1]benzopyran-4(3H),2-oxirane), verrucarin A deriv. Chemical and Physical Properties

Names and Identifiers

• Spiro (3,5-methano-14H,20H,21H-oxireno[h][1,6, 12]trioxacyclooctadecino[3,4-d][1]benzopyran-4(3H),2-oxirane), verrucarin A deriv.
• 9β,10β-epoxyverrucarin A
• NSC283445
• Spiro(3,5-methano-14H,20H,21H-oxireno[h][1,6,12]trioxacyclooctadecino[3,4-d][1]benzopyran-4(3H),2'-oxirane), verrucarin A deriv.
• Verrucarin A, 9,10-epoxy-9,10-dihydro-, (9R,10S)-
• VERRUCARIN A, 9,10-EPOXIDE
• 74560-38-6
• SCHEMBL26247326
• NSC 283445

• Inchi： 1S/C27H34O10/c1-15-8-11-32-18(28)6-4-5-7-19(29)35-16-12-17-27(14-34-27)25(16,3)26(13-33-23(31)20(15)30)10-9-24(2)21(37-24)22(26)36-17/h4-7,15-17,20-22,30H,8-14H2,1-3H3/b6-4+,7-5-/t15-,16-,17-,20+,21-,22-,24-,25-,26-,27-/m1/s1
• InChI Key： CLNDGDZYSDRNSO-VIJVYNEGSA-N
• SMILES： O1C[C@@]21[C@H]1C[C@@H]3[C@]2(C)[C@@]2(COC([C@H]([C@H](C)CCOC(C=CC=CC(=O)O3)=O)O)=O)CC[C@]3(C)[C@@H]([C@H]2O1)O3 |t:21|

Computed Properties

• Exact Mass: 518.21500
• Monoisotopic Mass: 518.21519728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 0
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.745
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 133.42000
• LogP: 1.38180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes